Cas no 2137982-84-2 (1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 2137982-84-2
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6440097
• PubChem ID: 165854523
• Update Time: 2025-10-29

1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine
• 2137982-84-2
• EN300-1112887

• Inchi： 1S/C10H19N3/c1-5-10(3,4)7-13-6-8(2)9(11)12-13/h6H,5,7H2,1-4H3,(H2,11,12)
• InChI Key： XZRNXYXAEGIQFA-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CC(C)(C)CC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine

1-(2,2-Dimethylbutyl)-4-methyl-1H-pyrazol-3-amine: A Comprehensive Overview

The compound with CAS No. 2137982-84-2, commonly referred to as 1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine, is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their unique properties and applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Pyrazole derivatives have gained considerable attention in recent years due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The 1H-pyrazol-3-amine core of this compound is particularly notable for its ability to act as a scaffold for various functional groups. The substitution pattern on the pyrazole ring significantly influences its chemical reactivity and biological activity. In the case of 1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine, the presence of a bulky 2,2-dimethylbutyl group at position 1 and a methyl group at position 4 introduces steric effects that can modulate its interactions with other molecules.

The synthesis of 1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine typically involves multi-step reactions that require precise control over reaction conditions. One common approach is the nucleophilic substitution of an appropriate pyrazole derivative with an amine group. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduces reaction time but also minimizes side reactions, making it a promising route for large-scale production.

One of the most exciting developments involving this compound is its application in drug design. Researchers have investigated its potential as a kinase inhibitor, targeting specific enzymes involved in disease pathways such as cancer and inflammation. The bulky substituents on the pyrazole ring contribute to its selectivity by creating a steric environment that favors binding to specific protein pockets. Computational studies have further elucidated the molecular interactions between this compound and its target proteins, providing valuable insights for optimization.

In addition to its pharmaceutical applications, 1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine has shown promise in materials science. Its ability to act as a coordinating ligand makes it a candidate for metalloorganic frameworks (MOFs) and other coordination polymers. Recent research has demonstrated that incorporating this compound into MOFs can enhance their stability and selectivity for gas adsorption applications.

The environmental impact of synthesizing and using this compound is another critical area of study. Researchers have evaluated its biodegradability under various conditions and found that it exhibits moderate persistence in aquatic environments. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 1-(2,2-dimethylbutyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 2137982-84) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methods and computational modeling continue to evolve, the future prospects for this compound are both exciting and promising.